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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the accurate and safe

preparation of Bromoethanol-d4 stock solutions. Adherence to these protocols is critical due

to the hazardous nature of Bromoethanol-d4.

Introduction
Bromoethanol-d4 (2-Bromoethanol-1,1,2,2-d4) is a deuterated analog of 2-Bromoethanol,

often utilized as an internal standard in mass spectrometry-based analytical methods for the

quantification of Bromoethanol.[1] Accurate preparation of stock solutions is the foundational

step for generating reliable calibration curves and achieving precise analytical results. This

protocol outlines the necessary procedures, safety precautions, and calculations required.

Quantitative Data Summary
For accurate stock solution preparation, it is essential to use the specific physical properties of

Bromoethanol-d4. The following table summarizes key quantitative data for this compound.
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Property Value Reference(s)

Chemical Formula BrCD₂CD₂OH [2]

CAS Number 81764-55-8 [3][4]

Molecular Weight 128.99 g/mol [1][2][4]

Physical State Liquid [3]

Density ~1.819 g/mL at 25 °C [5]

Boiling Point 56-57 °C at 20 mmHg [5]

Solubility Soluble in water [3]

Storage Temperature 2-8°C, Protect from light [1][2][6]

Experimental Protocol
This protocol details the methodology for preparing a 1 mg/mL stock solution of

Bromoethanol-d4 in a suitable solvent. The principles can be adapted for other desired

concentrations.

3.1. Safety Precautions

WARNING: Bromoethanol-d4 is toxic if swallowed, in contact with skin, or if inhaled, and

causes severe skin burns and eye damage.[3][7][8][9] All handling must be performed inside a

certified chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety glasses with side shields at all times.[3]

Ventilation: All operations involving the handling of pure Bromoethanol-d4 or its

concentrated solutions must be conducted in a properly functioning chemical fume hood to

avoid inhalation of vapors.[3][6]

Spill and Waste: In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and dispose of it as hazardous waste.[3][6] All contaminated materials and
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waste solutions must be disposed of according to institutional and local hazardous waste

regulations.

3.2. Materials and Equipment

Bromoethanol-d4 (CAS: 81764-55-8)

Solvent (e.g., Methanol, Acetonitrile, Dimethyl sulfoxide - choice depends on the final

application)

Analytical balance (readable to at least 0.1 mg)

Volumetric flasks (Class A)

Micropipettes (calibrated)

Glass vials with PTFE-lined caps

Beakers and graduated cylinders

Vortex mixer

3.3. Stock Solution Preparation (Example: 1 mg/mL)

Step 1: Calculation

Determine the required mass of Bromoethanol-d4.

For a 10 mL stock solution at 1 mg/mL, you will need:

1 mg/mL * 10 mL = 10 mg of Bromoethanol-d4.

Determine the volume of Bromoethanol-d4 to measure (if dispensing by volume).

Volume (mL) = Mass (g) / Density (g/mL)

Volume (mL) = 0.010 g / 1.819 g/mL ≈ 0.0055 mL or 5.5 µL.
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Note: Due to the small volume and viscosity, gravimetric measurement (weighing) is the

recommended and more accurate method.

Step 2: Gravimetric Preparation (Recommended)

Place a clean, dry glass vial on the analytical balance and tare the weight.

Inside a chemical fume hood, carefully add approximately 10 mg of Bromoethanol-d4
directly into the tared vial using a micropipette. Record the exact mass from the balance

(e.g., 10.2 mg).

Based on the actual mass, calculate the precise volume of solvent required to achieve the

target concentration of 1 mg/mL.

Required Volume (mL) = Actual Mass (mg) / Target Concentration (mg/mL)

Example: 10.2 mg / 1 mg/mL = 10.2 mL of solvent.

Carefully add the calculated volume of the chosen solvent to the vial containing the

Bromoethanol-d4.

Cap the vial securely and vortex thoroughly until the solution is completely homogenous.

Label the vial clearly with the compound name, concentration, solvent, preparation date, and

your initials.

Store the stock solution in a refrigerator at 2-8°C, protected from light.[1][2][6]

Step 3: Volumetric Preparation (Alternative)

Add approximately 5 mL of the chosen solvent to a 10 mL Class A volumetric flask.

Inside a chemical fume hood, weigh a vial containing Bromoethanol-d4. Dispense

approximately 10 mg of the liquid into the volumetric flask. Reweigh the vial to determine the

exact mass added to the flask by difference.

Add solvent to the volumetric flask until the volume is close to the 10 mL mark.
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Cap the flask and invert it multiple times to ensure the solute is fully dissolved.

Carefully add more solvent dropwise until the bottom of the meniscus aligns with the

calibration mark on the neck of the flask.

Cap the flask again and invert several more times to ensure the final solution is

homogenous.

Transfer the solution to a labeled storage vial with a PTFE-lined cap.

Store the stock solution in a refrigerator at 2-8°C, protected from light.[1][2][6]

Experimental Workflow Visualization
The following diagram illustrates the key steps in the recommended gravimetric preparation of

the Bromoethanol-d4 stock solution.
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Preparation & Safety
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Caption: Workflow for Bromoethanol-d4 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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